Cas no 180207-28-7 (2-(1,3-Thiazol-4-yl)ethan-1-ol)

• Product Name: 2-(1,3-Thiazol-4-yl)ethan-1-ol
• CAS No: 180207-28-7
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD19981980
• CID: 2124406
• PubChem ID: 22647203
• Update Time: 2025-08-04

2-(1,3-Thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanol
• 2-(1,3-thiazol-4-yl)ethan-1-ol
• 2-thiazol-4-yl-ethanol
• 2-(Thiazol-4-yl)ethanol
• 4-(2-Hydroxyethyl)thiazole
• Z1263714384
• F2173-0019
• 180207-28-7
• F83189
• 2-(1,3-thiazol-4-yl)ethanol
• DB-332477
• CS-0243481
• EN300-264161
• SCHEMBL2007274
• AKOS023405357
• 2-(1,3-Thiazol-4-yl)ethan-1-ol

• MDL： MFCD19981980
• Inchi： 1S/C5H7NOS/c7-2-1-5-3-8-4-6-5/h3-4,7H,1-2H2
• InChI Key： ZOGHXTOEFVTKBW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCO

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(1,3-Thiazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-(1,3-Thiazol-4-yl)ethan-1-ol (CAS No. 180207-28-7): Properties, Applications, and Industry Insights

2-(1,3-Thiazol-4-yl)ethan-1-ol (CAS No. 180207-28-7) is a heterocyclic organic compound featuring a thiazole ring linked to an ethanol moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. The thiazole core, a five-membered ring containing sulfur and nitrogen, is a privileged scaffold in drug discovery, contributing to the compound's relevance in modern medicinal chemistry.

Recent studies highlight the growing demand for thiazole derivatives in developing kinase inhibitors and antimicrobial agents, aligning with global health priorities. Researchers are particularly interested in how 2-(1,3-Thiazol-4-yl)ethan-1-ol can be functionalized to create novel compounds targeting drug-resistant pathogens – a pressing concern in the post-antibiotic era. The compound's hydrogen-bonding capacity and moderate lipophilicity make it valuable for optimizing drug-like properties in lead optimization phases.

From a synthetic chemistry perspective, CAS 180207-28-7 serves as a key intermediate in multicomponent reactions. Its hydroxyl group allows for diverse derivatization, including esterification, etherification, or conversion to halides, while the thiazole nitrogen can participate in coordination chemistry. These features explain its frequent appearance in patents for crop protection agents and pharmaceutical intermediates, particularly in documents related to fungicides and anti-inflammatory drugs.

The compound's physicochemical properties warrant special discussion. With a molecular weight of 129.18 g/mol and balanced logP values (predicted around 0.5-1.2), 2-(1,3-Thiazol-4-yl)ethan-1-ol demonstrates favorable ADME characteristics for drug design. Its melting point range (typically 80-85°C) and solubility profile (moderate in polar organic solvents) make it practical for laboratory handling. These attributes contribute to its utility in high-throughput screening libraries and fragment-based drug discovery platforms.

Industry analysts note increasing applications in material science, where the compound's heteroatoms enable coordination with metal ions for catalytic systems or luminescent materials. The thiazole-ethanol structure has shown promise in designing OLED materials, particularly as electron-transport layers. This diversification beyond life sciences reflects the molecule's adaptability to cutting-edge technologies addressing renewable energy challenges.

Quality control protocols for CAS 180207-28-7 typically involve HPLC purity assessment (>98%) and thorough spectroscopic characterization (1H/13C NMR, IR, MS). Suppliers emphasize batch-to-batch consistency due to the compound's role in sensitive synthetic routes. Proper storage conditions (2-8°C under inert atmosphere) are critical to maintain stability, especially for the hydroxyl group which may oxidize over time.

Emerging research explores the compound's potential in bioconjugation chemistry, where its thiazole ring can serve as a bioorthogonal handle for labeling biomolecules. This application gains traction in proteomics and diagnostic reagent development, particularly for tracking cellular processes. Such interdisciplinary uses demonstrate how 180207-28-7 bridges traditional organic chemistry with modern biotechnology needs.

Market trends indicate steady growth for thiazole-containing compounds, with 2-(1,3-Thiazol-4-yl)ethan-1-ol positioned as a strategic intermediate. Pharmaceutical companies increasingly incorporate such heterocycles to enhance intellectual property portfolios, driving demand for customized synthesis services. The compound's commercial availability from specialty chemical suppliers supports its adoption across academic and industrial R&D sectors worldwide.

Environmental and regulatory aspects of 180207-28-7 remain favorable compared to heavier heterocycles, with preliminary ecotoxicity studies showing moderate biodegradability. This profile makes it attractive for green chemistry initiatives seeking to replace persistent pollutants. However, proper waste handling procedures are still recommended given potential aquatic toxicity at high concentrations.

Future directions for this compound class include exploration in metal-organic frameworks (MOFs) and as ligands in asymmetric catalysis. The molecule's ability to coordinate transition metals while providing chiral environments could unlock new synthetic methodologies. Such developments would further cement 2-(1,3-Thiazol-4-yl)ethan-1-ol's position as a multifaceted tool in contemporary chemical research and industrial applications.